Cas no 1082-98-0 (Pyrido[4,3-d]pyrimidin-4(3H)-one,5,6,7,8-tetrahydro-2-(methylthio)-6-(2-propen-1-yl)-)

• Product Name: Pyrido[4,3-d]pyrimidin-4(3H)-one,5,6,7,8-tetrahydro-2-(methylthio)-6-(2-propen-1-yl)-
• CAS No: 1082-98-0
• MF: C₁₁H₁₅N₃OS
• MW: 237.32130074501
• CID: 212912
• PubChem ID: 135455377
• Update Time: 2025-04-19

Pyrido[4,3-d]pyrimidin-4(3H)-one,5,6,7,8-tetrahydro-2-(methylthio)-6-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidin-4(3H)-one,5,6,7,8-tetrahydro-2-(methylthio)-6-(2-propen-1-yl)-
• 2-methylsulfanyl-6-prop-2-enyl-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
• NSC 527442
• Pyrido[4,3-d]pyrimidin-4-ol,6-allyl-5,6,7,8-tetrahydro-2-(methylthio)- (7CI,8CI)
• DTXSID10326384
• NSC-527442
• NSC527442
• 1082-98-0

• Inchi： 1S/C11H15N3OS/c1-3-5-14-6-4-9-8(7-14)10(15)13-11(12-9)16-2/h3H,1,4-7H2,2H3,(H,12,13,15)
• InChI Key： NEMUAVQNXNQPOX-UHFFFAOYSA-N
• SMILES： S(C)C1NC(C2=C(CCN(CC=C)C2)N=1)=O

Computed Properties

• Exact Mass: 237.09375
• Monoisotopic Mass: 237.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines